Cas no 1806998-20-8 (4-Bromo-3-(difluoromethyl)-6-nitropyridine-2-carbonyl chloride)

• Product Name: 4-Bromo-3-(difluoromethyl)-6-nitropyridine-2-carbonyl chloride
• CAS No: 1806998-20-8
• MF: C₇H₂BrClF₂N₂O₃
• MW: 315.456186771393
• CID: 4862770
• Update Time: 2025-05-19

4-Bromo-3-(difluoromethyl)-6-nitropyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-(difluoromethyl)-6-nitropyridine-2-carbonyl chloride

• Inchi： 1S/C7H2BrClF2N2O3/c8-2-1-3(13(15)16)12-5(6(9)14)4(2)7(10)11/h1,7H
• InChI Key： KAXQWSORVRAYGW-UHFFFAOYSA-N
• SMILES： BrC1C=C([N+](=O)[O-])N=C(C(=O)Cl)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 302
• XLogP3: 3.2
• Topological Polar Surface Area: 75.8

Additional information on 4-Bromo-3-(difluoromethyl)-6-nitropyridine-2-carbonyl chloride

Professional Introduction to 4-Bromo-3-(difluoromethyl)-6-nitropyridine-2-carbonyl chloride (CAS No. 1806998-20-8)

4-Bromo-3-(difluoromethyl)-6-nitropyridine-2-carbonyl chloride, with the chemical identifier CAS No. 1806998-20-8, is a highly specialized intermediate in the realm of organic synthesis, particularly within the pharmaceutical and agrochemical industries. This compound belongs to the nitropyridine class, characterized by its nitro and bromo substituents, which endow it with unique reactivity and potential applications in the development of novel bioactive molecules.

The structural framework of this compound consists of a pyridine core, which is a pivotal scaffold in medicinal chemistry due to its prevalence in biologically active compounds. The presence of a nitro group at the 6-position and a bromo group at the 3-position introduces distinct electronic and steric properties, making it a versatile building block for further functionalization. Additionally, the difluoromethyl moiety at the 3-position enhances lipophilicity and metabolic stability, which are critical factors in drug design.

In recent years, there has been significant interest in nitropyridine derivatives due to their demonstrated efficacy as pharmacophores in various therapeutic areas. For instance, studies have highlighted the potential of nitropyridines as intermediates in the synthesis of kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The reactivity of the nitro group allows for reduction to amino groups or further derivatization via diazotization or nucleophilic aromatic substitution, while the bromo substituent facilitates cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings.

The carbonyl chloride functionality at the 2-position of the pyridine ring is particularly noteworthy, as it serves as an active acylating agent. This moiety can readily react with nucleophiles like amines or alcohols to form amides or esters, respectively. Such transformations are fundamental in constructing complex molecular architectures essential for drug discovery efforts. The combination of these reactive sites makes 4-Bromo-3-(difluoromethyl)-6-nitropyridine-2-carbonyl chloride a valuable reagent for synthesizing a wide array of pharmacologically relevant compounds.

Recent advancements in synthetic methodologies have further expanded the utility of this compound. For example, transition-metal-catalyzed reactions have enabled efficient functionalization at multiple positions within the pyridine ring. Catalytic hydrogenation of the nitro group has been explored to produce corresponding anilines, which can then be subjected to further modifications. Additionally, palladium-catalyzed cross-coupling reactions between the bromo and difluoromethyl groups have been utilized to introduce additional aryl or heteroaryl moieties, broadening the scope of possible derivatives.

The agrochemical sector has also benefited from the versatility of 4-Bromo-3-(difluoromethyl)-6-nitropyridine-2-carbonyl chloride. Its structural features make it a suitable precursor for developing novel pesticides and herbicides. The lipophilic nature conferred by the difluoromethyl group enhances bioavailability, while the reactivity of other functional groups allows for fine-tuning of biological activity against target pests or weeds. Research has demonstrated its role in synthesizing compounds with potent insecticidal properties by leveraging its ability to undergo sequential functionalization.

In conclusion, 4-Bromo-3-(difluoromethyl)-6-nitropyridine-2-carbonyl chloride (CAS No. 1806998-20-8) represents a significant tool in synthetic chemistry with far-reaching implications in pharmaceuticals and agrochemicals. Its unique structural attributes enable diverse chemical transformations that are instrumental in creating novel bioactive molecules. As research continues to uncover new synthetic strategies and applications, this compound is poised to remain at the forefront of molecular innovation.